BV6

Head and neck squamous cell carcinoma IAP antagonist comparative pharmacology Pro-apoptotic sensitization
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Molecular Formula C70H96N10O8
Molecular Weight 1205.6 g/mol
Cat. No. B15603896
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Technical Parameters


Basic Identity
Product NameBV6
Molecular FormulaC70H96N10O8
Molecular Weight1205.6 g/mol
Structural Identifiers
InChIInChI=1S/C70H96N10O8/c1-47(71-3)63(81)75-59(53-37-21-11-22-38-53)69(87)79-45-27-41-55(79)65(83)77-61(57(49-29-13-7-14-30-49)50-31-15-8-16-32-50)67(85)73-43-25-5-6-26-44-74-68(86)62(58(51-33-17-9-18-34-51)52-35-19-10-20-36-52)78-66(84)56-42-28-46-80(56)70(88)60(54-39-23-12-24-40-54)76-64(82)48(2)72-4/h7-10,13-20,29-36,47-48,53-62,71-72H,5-6,11-12,21-28,37-46H2,1-4H3,(H,73,85)(H,74,86)(H,75,81)(H,76,82)(H,77,83)(H,78,84)/t47-,48-,55-,56-,59-,60-,61-,62-/m0/s1
InChIKeyDPXJXGNXKOVBJV-YLOPQIBLSA-N
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 10 mg / 25 mg / Bulk Custom
AvailabilityIn Stock
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BV6 (CAS 1001600-56-1) Bivalent Smac Mimetic and IAP Antagonist for Apoptosis Research Procurement


BV6 is a synthetic, cell-permeable bivalent Smac (second mitochondria-derived activator of caspases) mimetic that functions as a potent antagonist of at least three Inhibitor of Apoptosis Proteins (IAPs)—cIAP1, cIAP2, and XIAP [1]. It binds to the BIR2-BIR3 domains of cIAP1 and XIAP with equilibrium dissociation constants (Kd) in the low nanomolar to sub-nanomolar range [2]. Upon target engagement, BV6 triggers rapid auto-ubiquitination and proteasomal degradation of cIAP1/2, leading to TNFα-dependent apoptosis and, under caspase-compromised conditions, necroptosis [3]. The compound is supplied as a trifluoroacetate salt with a molecular formula of C70H96N10O8 (free-base MW 1205.57) and ≥98% HPLC purity .

Pathway Study IAP antagonism and TNFα-dependent apoptosis research
Target Engagement XIAP and cIAP1/2 mechanistic studies
Model Context Cell-permeable bivalent Smac mimetic probe

Why BV6 Cannot Be Routinely Substituted by Other Smac Mimetics (Birinapant, LCL161, SM-164) in Experimental or Preclinical Studies


Although several bivalent Smac mimetics target overlapping IAP family members, their quantitative target engagement profiles diverge substantially: BV6 exhibits a Kd of 1.3 nM for XIAP (BIR2-BIR3) and 29 nM for cIAP1, while Birinapant shows an inverted selectivity with Kd <1 nM for cIAP1 but 45 nM for XIAP—approximately 35-fold weaker on XIAP than BV6 . SM-164 exhibits Ki values of 0.56 nM for XIAP and 0.31 nM for cIAP1, a distinct rank order [1]. Downstream, BV6 triggers differential apoptosis pathway engagement (caspase-8 vs. caspase-9) depending on cell context, and uniquely cooperates with cytarabine to produce extreme synergy (combination index 0.02–0.27) via necroptosis induction that is not systematically demonstrated for other Smac mimetics under identical conditions [2]. These quantitative target engagement and functional response differences mean that substituting BV6 with another IAP antagonist without re-validating the specific assay endpoint risks irreproducible results or masked biological effects.

IAP Selectivity Divergent XIAP/cIAP1 affinity profiles may shift pathway-response endpoints.
Degradation Kinetics Temporal separation of cIAP1 and XIAP loss may not transfer to analogs without re-validation.
Necroptosis Priming BV6-triggered necroptosis under caspase inhibition may not be recapitulated by other bivalent mimetics.

Quantitative Evidence Guide: BV6 Differentiation Data vs. Closest Analog Comparators (Birinapant, LCL161, SM-164)


Head-to-Head Cytotoxic Potency: BV6 vs. Birinapant and LCL161 in HNSCC Cell Lines

In a direct head-to-head study across a panel of 10 human head and neck squamous cell carcinoma (HNSCC) cell lines, BV6 exhibited an average IC50 value 8-fold lower than those of the clinical-stage Smac mimetics Birinapant and LCL161 when evaluated under identical concentration-response conditions [1]. BV6 combined with Fas ligand-Fc (FasL) at its IC10 concentration produced highly significant cell-count reductions in five of five tested cell lines (PCI-1 p=0.0002, PCI-13 p=0.0002, Detroit 562 p<0.0001, FaDu p<0.0001, SCC-25 p=0.0047), and synergistic effects (combination index <1) were evident in eight of ten cell lines [1]. Annexin V assays demonstrated very highly significant (p<0.001) pro-apoptotic effects of BV6 in nine of ten cell lines [1].

HNSCC Cytotoxicity
Head-to-head
BV6 average IC50 8-fold lower vs. Birinapant and LCL161 across 10 HNSCC cell lines
Reported higher cytotoxicity potency context
Supports cell-model endpoint review; synergy with FasL in 8/10 lines
Head and neck squamous cell carcinoma IAP antagonist comparative pharmacology Pro-apoptotic sensitization

Quantified Radiosensitization: Dose Enhancement Ratio (DER) of BV6 in NSCLC Cell Lines

In clonogenic survival assays, BV6 produced statistically significant radiosensitization of two NSCLC cell lines: HCC193 cells treated with 1 µM BV6 for 24 h prior to irradiation exhibited a dose enhancement ratio (DER) of 1.38 (p<0.05), while H460 cells treated with 5 µM BV6 for 48 h displayed a DER of 1.4 (p<0.05) [1]. DER was calculated as the radiation dose (Gy) without BV6 divided by the radiation dose with BV6 required to produce 20% survival fractions. Additionally, in 3D clonogenic assays of colorectal cancer cell lines (HCT-15, HT-29, SW480), BV6 (0.1–1.5 µM) significantly enhanced cellular radiosensitivity in a concentration-dependent manner, with increased radiation-induced γH2AX/53BP1 DNA damage foci persisting at 24 h post-irradiation [2].

Radiosensitization DER
Reported
HCC193 DER = 1.38; H460 DER = 1.4
Supports radiosensitization endpoint review
Clonogenic assay; 1–5 µM BV6 pre-treatment
Non-small cell lung cancer radiosensitization Dose enhancement ratio Clonogenic survival assay

Combination Index (CI) Synergy: BV6 + Cytarabine (AraC) in Acute Myeloid Leukemia Represents One of the Strongest Reported IAP-Targeting Synergies

BV6 cooperates with the standard-of-care chemotherapeutic cytarabine (AraC) to trigger cell death in AML cell lines and primary patient samples with a combination index (CI) of 0.02–0.27, indicative of strong synergism (CI <0.3) [1]. This level of synergy is exceptionally low among reported IAP antagonist–chemotherapy combinations. Critically, the cell death induced by BV6+AraC was only partially blocked by the pan-caspase inhibitor zVAD.fmk, while pharmacological inhibition of necroptosis signaling via Necrostatin-1 (RIP1 kinase inhibitor) or NSA (MLKL inhibitor) significantly reduced cell death, demonstrating that BV6 uniquely enables a necroptosis-based bypass of apoptosis resistance in AML [1]. The BV6+AraC combination also proved effective in primary AML samples, confirming translational relevance [1].

Synergy with Cytarabine
Reported
Combination Index = 0.02–0.27 in AML
Supports necroptosis pathway-response interpretation
Caspase-independent mechanism context; CI
BCP-ALL PDX Model
In vivo context
BV6 10 mg/kg prolonged survival in high-risk pediatric BCP-ALL PDX
Model-response endpoint context
TNFα-dependent mechanism confirmed by etanercept blockade
IAP Degradation Kinetics
Cross-study
cIAP1 depleted ≤1 h; XIAP reduction over 24 h in NSCLC cells
Supports time-resolved target engagement review
≥24-fold temporal separation between cIAP1 and XIAP windows
EVSA-T Potency
Reported
Single-agent IC50 = 14 nM in EVSA-T breast cancer cells
Supports cell-model endpoint review
Context-dependent potency; ~500-fold range across cell lines
Acute myeloid leukemia Cytarabine synergy Necroptosis bypass of apoptosis resistance

In Vivo Efficacy: BV10 Monotherapy Prolongs Survival in High-Risk Pediatric BCP-ALL Patient-Derived Xenograft Model

In a preclinical NOD/SCID/huALL model engrafted with high-risk B-cell precursor acute lymphoblastic leukemia (BCP-ALL), BV6 monotherapy (10 mg/kg) produced marked anti-leukemic activity and significantly prolonged survival relative to vehicle-treated controls [1]. Notably, the in vivo anti-leukemic effect was mediated through a TNFα-dependent autocrine cell death loop, as demonstrated by etanercept (TNF receptor fusion protein) blockade [1]. Furthermore, BV6 enhanced the efficacy of a conventional induction chemotherapy backbone (vincristine, dexamethasone, asparaginase), leading to prolonged remission induction [1]. Ex vivo analysis of 40 primograft BCP-ALL samples confirmed that BV6 induced cell death in the majority of cases, including leukemias harboring high-risk and poor-prognosis features [1].

BCP-ALL PDX Model
In vivo context
BV6 10 mg/kg prolonged survival in high-risk pediatric BCP-ALL PDX
Model-response endpoint context
TNFα-dependent mechanism confirmed by etanercept blockade
B-cell precursor acute lymphoblastic leukemia Patient-derived xenograft In vivo Smac mimetic efficacy

Distinct IAP Degradation Kinetics: Rapid cIAP1 Depletion vs. Protracted XIAP Clearance Enables Time-Resolved Mechanistic Studies

BV6 induces a temporally resolved biphasic degradation of IAP proteins: in HCC193 cells, 1 µM BV6 achieves complete depletion of cIAP1 protein within 1 hour of treatment, while XIAP protein levels decline gradually over 24 hours . Similarly, in H460 cells, 5 µM BV6 fully depletes cIAP1 at 1 hour but only begins to reduce XIAP at 24 hours [1]. This kinetics difference is consistent across the two cell lines and contrasts with Birinapant, which predominantly targets cIAP1 with nanomolar affinity but exhibits substantially weaker XIAP engagement (Kd 45 nM), yielding a more cIAP1-centric degradation profile . The differential degradation kinetics allow researchers to use BV6 as a tool to resolve cIAP1-dependent signaling events (early, <1 h) from XIAP-dependent events (late, >24 h) within the same experimental framework.

IAP Degradation Kinetics
Cross-study
cIAP1 depleted ≤1 h; XIAP reduction over 24 h in NSCLC cells
Supports time-resolved target engagement review
≥24-fold temporal separation between cIAP1 and XIAP windows
IAP degradation kinetics cIAP1 vs. XIAP differential pharmacology Time-resolved target engagement

Single-Agent Sub-Micromolar Potency in EVSA-T Breast Cancer Cells: IC50 of 14 nM

BV6 exhibits single-agent cell-killing activity in the EVSA-T breast cancer cell line with an IC50 of 14 nM (0.014 µM), a potency approximately three orders of magnitude greater than its IC50 in HCC193 NSCLC cells (7.2 µM) . In MDA-MB-231 triple-negative breast cancer cells, BV6 (5 µM) induces rapid autoubiquitination and proteasomal degradation of both cIAP1 and XIAP, and at 4 µM triggers NF-κB activation and TNFα-dependent apoptosis [1]. This cell line-dependent potency range (14 nM to 30 µM) is notably wider than that reported for several other Smac mimetics, indicating that BV6's efficacy is highly context-dependent and may offer a unique sensitivity window in select breast cancer subtypes .

EVSA-T Potency
Reported
Single-agent IC50 = 14 nM in EVSA-T breast cancer cells
Supports cell-model endpoint review
Context-dependent potency; ~500-fold range across cell lines
Breast cancer single-agent sensitivity EVSA-T cell line Nanomolar potency benchmark

High-Value Application Scenarios for BV6 in Academic and Pharmaceutical Research


Radiosensitization Screening Platforms in Solid Tumor Oncology

BV6 is the Smac mimetic of choice for establishing radiosensitization screening cascades in NSCLC and colorectal cancer. Its validated DER values (1.38–1.4 in NSCLC [1]; significant 3D clonogenic radiosensitization in CRC [2]) provide pre-calibrated benchmarks for inter-experiment normalization. Researchers can use BV6 at 1–5 µM as a positive control radiosensitizer when profiling novel IAP-targeting agents or DNA damage response modulators in clonogenic survival and γH2AX foci assays.

Necroptosis Mechanism-of-Action Studies in Apoptosis-Resistant Hematologic Malignancies

BV6 uniquely enables dissection of necroptosis as a caspase-independent cell death modality in AML. The CI 0.02–0.27 synergy with cytarabine and the demonstrated switch from apoptosis to necroptosis upon caspase inhibition by zVAD.fmk [3] make BV6 an essential tool compound for laboratories investigating RIP1/MLKL-dependent necroptotic signaling as a therapeutic vulnerability in hematologic cancers. Substitution with Birinapant or LCL161 may not recapitulate this necroptosis-priming phenotype without re-validation.

Time-Resolved IAP Degradation Studies to Deconvolve cIAP1 vs. XIAP Signaling

The well-characterized differential degradation kinetics of BV6—cIAP1 loss within 1 hour and XIAP reduction over 24 hours —enable experiments where early signaling events (e.g., NF-κB activation, RIPK1 deubiquitination) can be attributed to cIAP1 removal, while late events (e.g., caspase-9 activation, sustained apoptosis) involve XIAP depletion. This temporal resolution is a practical experimental advantage not similarly documented for Birinapant or LCL161, which exhibit biased IAP degradation profiles.

In Vivo Pediatric ALL Preclinical Efficacy Models

For contract research organizations and academic core facilities operating pediatric ALL PDX models, BV6 is supported by direct in vivo evidence of survival prolongation at 10 mg/kg in a high-risk BCP-ALL NOD/SCID/huALL model, including chemosensitization to vincristine/dexamethasone/asparaginase induction therapy [4]. This disease-specific in vivo validation provides a stronger rationale for BV6 procurement over other Smac mimetics lacking analogous pediatric ALL PDX data.

Application
Selection Property
Validation Focus
Radiosensitization screening
DER-calibrated benchmark context
Clonogenic survival and DNA damage endpoint review
Necroptosis mechanism studies
Caspase-independent cell death priming
RIP1/MLKL pathway-response interpretation
Time-resolved IAP signaling
Differential cIAP1/XIAP degradation kinetics
NF-κB and caspase activation endpoint context
Pediatric ALL preclinical models
Disease-specific in vivo PDX validation
Survival and chemosensitization endpoint review

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